Cas no 1529506-10-2 (2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one)
2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one
- EN300-1760372
- 1529506-10-2
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- Inchi: 1S/C9H12N2O/c1-7-8(4-3-5-11-7)9(12)6-10-2/h3-5,10H,6H2,1-2H3
- InChI Key: JNILQZNJWROBTE-UHFFFAOYSA-N
- SMILES: O=C(CNC)C1=CC=CN=C1C
Computed Properties
- Exact Mass: 164.094963011g/mol
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 42Ų
2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1760372-0.05g |
2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one |
1529506-10-2 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1760372-0.1g |
2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one |
1529506-10-2 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1760372-0.25g |
2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one |
1529506-10-2 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1760372-0.5g |
2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one |
1529506-10-2 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1760372-1.0g |
2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one |
1529506-10-2 | 1g |
$1371.0 | 2023-05-26 | ||
| Enamine | EN300-1760372-2.5g |
2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one |
1529506-10-2 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1760372-5.0g |
2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one |
1529506-10-2 | 5g |
$3977.0 | 2023-05-26 | ||
| Enamine | EN300-1760372-10.0g |
2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one |
1529506-10-2 | 10g |
$5897.0 | 2023-05-26 | ||
| Enamine | EN300-1760372-1g |
2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one |
1529506-10-2 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1760372-5g |
2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one |
1529506-10-2 | 5g |
$3977.0 | 2023-09-20 |
2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-(methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one
Comprehensive Guide to 2-(Methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one (CAS No. 1529506-10-2): Properties, Applications, and Market Insights
2-(Methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one (CAS No. 1529506-10-2) is a specialized organic compound with a unique molecular structure, combining a methylamino group and a 2-methylpyridin-3-yl moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development and material science. Researchers and industry professionals frequently search for this compound under various names, including 2-methylamino-1-(2-methyl-3-pyridinyl)ethanone and methylamino pyridinyl ketone, highlighting its relevance in modern chemistry.
The molecular formula of 2-(Methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one is C9H12N2O, with a molecular weight of 164.21 g/mol. Its structural features, such as the presence of a ketone functional group and a pyridine ring, contribute to its reactivity and versatility in synthetic applications. The compound's CAS number 1529506-10-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial databases.
One of the key areas of interest for 2-(Methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one is its role as a potential intermediate in pharmaceutical synthesis. Researchers are exploring its utility in the development of novel therapeutic agents, particularly in the fields of neurology and oncology. The compound's ability to interact with biological targets makes it a valuable candidate for drug discovery programs. Recent studies have investigated its derivatives for their potential in modulating specific enzyme pathways, a topic frequently searched in academic and industrial circles.
In addition to pharmaceutical applications, 2-(Methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one has shown promise in material science. Its unique chemical properties enable its use in the synthesis of advanced polymers and coatings. The compound's stability under various conditions makes it suitable for industrial processes, where precise control over molecular interactions is crucial. This aspect is particularly relevant to researchers looking for high-performance chemical intermediates.
The global market for 2-(Methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one is expanding, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Suppliers and manufacturers are focusing on optimizing production processes to meet the growing needs of research institutions and industrial clients. Market analysts highlight the compound's potential in emerging economies, where investments in chemical research are on the rise. Searches for CAS 1529506-10-2 suppliers and bulk pricing reflect this trend.
Quality control and regulatory compliance are critical considerations for 2-(Methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one. Reputable suppliers provide detailed certificates of analysis (CoA) and ensure adherence to international standards such as Good Manufacturing Practices (GMP). Researchers often seek information on purity levels and analytical methods for this compound, emphasizing the importance of reliable sourcing.
From a synthetic chemistry perspective, 2-(Methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one offers intriguing possibilities for structural modification. Chemists are exploring its reactivity with various reagents to create novel derivatives with enhanced properties. This aligns with the broader interest in tailored chemical building blocks for drug design and functional materials. Online forums and research publications frequently discuss synthetic routes and optimization strategies for this compound.
Environmental and safety considerations are also paramount when working with 2-(Methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one. Proper handling procedures, including the use of personal protective equipment (PPE) and adequate ventilation, are essential. While the compound is not classified as hazardous under standard regulations, prudent laboratory practices should always be followed. This aspect addresses common queries about chemical safety data and storage conditions.
Looking ahead, the scientific community anticipates further discoveries involving 2-(Methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one. Its structural versatility positions it as a valuable tool for addressing challenges in medicinal chemistry and material innovation. As research progresses, new applications may emerge, reinforcing the compound's significance in modern science and technology.
For researchers and industry professionals seeking detailed technical information about 2-(Methylamino)-1-(2-methylpyridin-3-yl)ethan-1-one (CAS No. 1529506-10-2, comprehensive resources are available through scientific databases and specialized chemical suppliers. Staying informed about the latest developments and market trends ensures optimal utilization of this promising compound in various scientific endeavors.
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